Cas no 1353636-82-4 (3-Amino-3-(4-methoxyphenyl)cyclobutan-1-OL)

• Product Name: 3-Amino-3-(4-methoxyphenyl)cyclobutan-1-OL
• CAS No: 1353636-82-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5039029
• PubChem ID: 95498244
• Update Time: 2024-11-07

3-Amino-3-(4-methoxyphenyl)cyclobutan-1-OL Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(4-METHOXYPHENYL)CYCLOBUTAN-1-OL
• (1S,3s)-3-amino-3-(4-methoxyphenyl)cyclobutan-1-ol
• 3-Amino-3-(4-methoxyphenyl)cyclobutanol, AldrichCPR
• 3-amino-3-(4-methoxyphenyl)cyclobutanol
• D80915
• EN300-341167
• 1353636-82-4
• 2059914-85-9
• BS-44766
• MFCD20524880
• EN300-718205
• CS-0161152
• 3-Amino-3-(4-methoxyphenyl)cyclobutan-1-OL

• Inchi： 1S/C11H15NO2/c1-14-10-4-2-8(3-5-10)11(12)6-9(13)7-11/h2-5,9,13H,6-7,12H2,1H3
• InChI Key： TYBCCVMYRJUCOA-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC(=CC=2)OC)(C1)N

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5